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Compound of Interest

Compound Name: Ethyl 3-ethoxybenzoate

CAS No.: 5432-17-7

Cat. No.: B1582107

Get Quote

This guide provides a comprehensive technical overview of Ethyl 3-ethoxybenzoate, a

significant aromatic ester. Designed for researchers, scientists, and professionals in drug

development, this document delves into the molecule's structural characteristics,

physicochemical properties, synthesis, and spectral analyses, underpinned by established

scientific principles and field-proven insights.

Molecular Identity and Structural Descriptors
Ethyl 3-ethoxybenzoate is an organic compound characterized by a benzene ring substituted

with an ethoxy group at the meta-position (C3) and an ethyl ester group. This substitution

pattern dictates its chemical reactivity and physical properties.

A fundamental understanding of its structure begins with its various chemical identifiers, which

provide a standardized language for its representation in databases and research literature.[1]
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Identifier Value Source

IUPAC Name ethyl 3-ethoxybenzoate PubChem[1]

CAS Number 5432-17-7 PubChem[1]

Molecular Formula C₁₁H₁₄O₃ PubChem[1]

Molecular Weight 194.23 g/mol PubChem[1]

Canonical SMILES
CCOC1=CC=CC(=C1)C(=O)O

CC
PubChem[1]

InChI

InChI=1S/C11H14O3/c1-3-13-

10-7-5-6-9(8-10)11(12)14-4-

2/h5-8H,3-4H2,1-2H3

PubChem[1]

InChIKey
BQXRZUDSLFBQDX-

UHFFFAOYSA-N
PubChem[1]

The structural arrangement of Ethyl 3-ethoxybenzoate, with its aromatic core and flexible

ethyl and ethoxy side chains, is crucial for its interaction with biological systems and its utility as

a synthetic intermediate.

Caption: 2D Chemical Structure of Ethyl 3-ethoxybenzoate.

Physicochemical Characteristics
The physical and chemical properties of a compound are critical for its application in

experimental settings, influencing its solubility, stability, and handling requirements. While

experimental data for Ethyl 3-ethoxybenzoate is not extensively reported, its properties can

be reliably inferred from its structural analogue, ethyl benzoate, and from computational

models.[2][3]
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Property
Value (Ethyl
benzoate)

Predicted Value
(Ethyl 3-
ethoxybenzoate)

Rationale for
Prediction

Melting Point -34 °C[2][3]

Likely a low-melting

solid or liquid at room

temperature.

The addition of the

ethoxy group may

increase

intermolecular forces,

potentially raising the

melting point slightly

compared to ethyl

benzoate.

Boiling Point 212-214 °C[2][4]
Expected to be higher

than ethyl benzoate.

The increased

molecular weight and

polarity due to the

ethoxy group will lead

to a higher boiling

point.

Density
1.045 g/mL at 25 °C[2]

[3]

Expected to be slightly

higher than ethyl

benzoate.

The replacement of a

hydrogen atom with a

heavier ethoxy group

will increase the

molecular density.

Solubility

Insoluble in water;

miscible with most

organic solvents.[3]

Expected to have low

solubility in water and

good solubility in

organic solvents.

The molecule remains

predominantly

nonpolar, ensuring

solubility in organic

media. The ether

linkage may slightly

increase water

solubility compared to

ethyl benzoate, but it

will remain low.

Synthesis and Reactivity
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Synthesis Protocol: Fischer Esterification of 3-Ethoxybenzoic Acid

A standard and reliable method for the synthesis of Ethyl 3-ethoxybenzoate is the Fischer

esterification of its corresponding carboxylic acid, 3-ethoxybenzoic acid, with ethanol in the

presence of an acid catalyst.

3-Ethoxybenzoic Acid

Reaction Mixture
(Reflux)

Ethanol (Excess) H₂SO₄ (catalytic)

Aqueous Workup
(Neutralization & Extraction)

Reaction Completion

Column Chromatography
or Distillation

Ethyl 3-ethoxybenzoate

Click to download full resolution via product page

Caption: Fischer Esterification Workflow for Ethyl 3-ethoxybenzoate.

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-

ethoxybenzoic acid in an excess of absolute ethanol.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.
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Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Workup: After completion, cool the mixture and neutralize the acid catalyst with a mild base

(e.g., sodium bicarbonate solution). Extract the product into an organic solvent such as ethyl

acetate.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography or distillation to yield pure Ethyl 3-ethoxybenzoate.

Reactivity Profile:

The reactivity of Ethyl 3-ethoxybenzoate is primarily dictated by the ester functional group. It

is susceptible to hydrolysis under both acidic and basic conditions to yield 3-ethoxybenzoic

acid and ethanol. The aromatic ring can undergo electrophilic substitution reactions, with the

ethoxy and ester groups directing incoming electrophiles.

Spectroscopic Elucidation
The structural confirmation of Ethyl 3-ethoxybenzoate relies on a combination of

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons, which will appear as complex multiplets in the aromatic region. The two

ethyl groups will each exhibit a quartet and a triplet, corresponding to the -CH₂- and -CH₃

protons, respectively. The chemical shifts of these signals will be influenced by the

neighboring oxygen atoms.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon of

the ester (downfield), the aromatic carbons (with those attached to oxygen appearing at

lower field), and the carbons of the two ethyl groups.[5]

Infrared (IR) Spectroscopy:
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The IR spectrum will be dominated by a strong absorption band corresponding to the C=O

stretch of the ester group, typically found in the region of 1715-1730 cm⁻¹. Other significant

peaks will include C-O stretching vibrations and absorptions characteristic of the substituted

benzene ring.[1]

Mass Spectrometry (MS):

In a mass spectrum obtained by electron ionization (EI-MS), Ethyl 3-ethoxybenzoate is

expected to show a molecular ion peak [M]⁺. Common fragmentation patterns would involve

the loss of the ethoxy group from the ester, the ethyl group from the ester, or cleavage of the

ethoxy group from the aromatic ring.[1]

Applications in Research and Drug Development
While specific applications of Ethyl 3-ethoxybenzoate are not as widely documented as some

of its isomers, its structural motifs are of significant interest in medicinal chemistry. Benzoic acid

derivatives are known to possess a wide array of biological activities.[6]

The ethoxy substitution can modulate a molecule's lipophilicity, a critical parameter in drug

design that affects absorption, distribution, metabolism, and excretion (ADME) properties.

Furthermore, related compounds such as ethyl 3,4-dihydroxybenzoate have been investigated

for their potential to alleviate hypoxia-mediated oxidative damage and to act as efflux pump

inhibitors, suggesting that derivatives of ethoxy-substituted benzoates could be valuable leads

in the development of new therapeutic agents.[6]

Safety and Handling
Ethyl 3-ethoxybenzoate is classified as a hazardous substance.[1]

Hazards: It is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1]

Handling Precautions: Standard laboratory safety protocols should be strictly followed. This

includes the use of personal protective equipment (PPE) such as safety goggles, gloves, and

a lab coat. All handling should be performed in a well-ventilated area or a fume hood to avoid

inhalation of vapors.[1]
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Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents. Keep the container tightly closed.

Conclusion
Ethyl 3-ethoxybenzoate is a valuable aromatic ester with a well-defined chemical structure

that lends itself to a variety of applications in organic synthesis and potentially in the field of

drug discovery. A thorough understanding of its physicochemical properties, synthesis, and

spectral characteristics is essential for its effective and safe utilization in a research and

development setting. This guide provides a foundational framework for professionals working

with this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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